Cas no 2138002-79-4 (4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride)

• Product Name: 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride
• CAS No: 2138002-79-4
• MDL: MFCD31558659
• CID: 4640478
• PubChem ID: 132344547
• Update Time: 2025-06-03

4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-hydroxyethyl)amino]oxane-4-carboxylic acid hydrochloride
• 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride

• MDL： MFCD31558659

Additional information on 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride

Recent Advances in the Study of 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride (CAS: 2138002-79-4)

The compound 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride (CAS: 2138002-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and hydroxyethylamino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The method involves a multi-step process starting from commercially available precursors, with the final hydrochloride salt formation achieved under mild conditions. This advancement is critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological evaluations have revealed that 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride exhibits notable activity as a modulator of specific metabolic pathways. In vitro studies using human cell lines have shown that the compound can influence the activity of enzymes involved in lipid metabolism, suggesting potential applications in metabolic disorders. Furthermore, preliminary animal studies have indicated good bioavailability and a favorable safety profile, with no significant toxicity observed at therapeutic doses.

The structural features of 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride make it a versatile scaffold for the development of novel therapeutics. Researchers have explored its use in designing prodrugs and conjugates, leveraging its carboxylic acid and hydroxyethylamino groups for targeted delivery. For instance, a recent study highlighted its conjugation with anticancer agents, resulting in enhanced tumor specificity and reduced off-target effects. This approach could pave the way for more effective and safer cancer treatments.

In addition to its therapeutic potential, 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride has also been investigated for its role in chemical biology. Its ability to interact with biomolecules has been exploited in the development of probes for studying enzyme mechanisms and protein-ligand interactions. Such applications underscore the compound's utility beyond traditional drug development, contributing to fundamental scientific discoveries.

Despite these promising findings, challenges remain in the clinical translation of 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride. Issues such as long-term stability, formulation optimization, and comprehensive toxicological assessments need to be addressed. Ongoing research aims to tackle these hurdles, with several collaborative efforts between academia and industry underway to accelerate the compound's development.

In conclusion, 4-(2-hydroxyethyl)aminooxane-4-carboxylic acid hydrochloride (CAS: 2138002-79-4) represents a compelling candidate for further investigation in chemical biology and pharmaceutical research. Its synthetic accessibility, pharmacological activity, and versatility as a scaffold highlight its potential to contribute to the development of novel therapeutics and research tools. Continued exploration of its properties and applications will be essential to fully realize its benefits.